Cas no 3528-41-4 (1-Benzyl-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-Benzyl-3-phenyl-1H-pyrazol-5-amine
• CAS No: 3528-41-4
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• MDL: MFCD00502746
• CID: 2620154
• PubChem ID: 684746
• Update Time: 2025-05-26

1-Benzyl-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-phenyl-1H-pyrazol-5-amine
• STK755787
• 2-benzyl-5-phenylpyrazol-3-amine
• SCHEMBL2321371
• SMR000280742
• G34553
• SR-01000516151-1
• EN300-29851
• CHEMBL1492964
• 3528-41-4
• MLS000710975
• 1H-Pyrazol-5-amine, 3-phenyl-1-(phenylmethyl)-
• HMS2658J11
• Oprea1_275988
• AG-205/09421021
• CS-0245039
• SR-01000516151
• ALBB-019723
• AKOS000125175
• 2-Benzyl-5-phenyl-2H-pyrazol-3-ylamine
• Z235353823
• Oprea1_110505
• XMEAHPOVYFOANY-UHFFFAOYSA-N
• Cambridge id 6053761
• DTXSID101327874
• MFCD00502746
• 824-543-5

• MDL： MFCD00502746
• Inchi： 1S/C16H15N3/c17-16-11-15(14-9-5-2-6-10-14)18-19(16)12-13-7-3-1-4-8-13/h1-11H,12,17H2
• InChI Key： XMEAHPOVYFOANY-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CC=CC=2)=N1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.126597491Da
• Monoisotopic Mass: 249.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

1-Benzyl-3-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-3-phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-Benzyl-3-phenyl-1H-pyrazol-5-amine (CAS No. 3528-41-4): Properties, Applications, and Research Insights

1-Benzyl-3-phenyl-1H-pyrazol-5-amine, identified by its CAS No. 3528-41-4, is a specialized organic compound belonging to the pyrazole amine class. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework, which combines a benzyl group, a phenyl ring, and a pyrazole core. Its molecular formula, C₁₆H₁₅N₃, reflects a balanced hydrophobicity and electronic distribution, making it a versatile intermediate for synthetic applications.

In recent years, the demand for heterocyclic compounds like 1-Benzyl-3-phenyl-1H-pyrazol-5-amine has surged, driven by their role in drug discovery and material science. Researchers frequently explore its potential as a pharmacophore in designing kinase inhibitors or antimicrobial agents, aligning with trends in precision medicine and green chemistry. The compound’s amine functionality also allows for facile derivatization, a feature highly valued in combinatorial chemistry libraries.

From a synthetic perspective, CAS No. 3528-41-4 is often synthesized via condensation reactions between phenylhydrazine and β-keto esters, followed by selective N-benzylation. Its crystalline structure and moderate solubility in organic solvents (e.g., DMSO, ethanol) facilitate purification and characterization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity, a critical factor for industrial applications.

The compound’s relevance extends to crop protection research, where pyrazole derivatives are investigated for their herbicidal or fungicidal properties. With growing global emphasis on sustainable agriculture, 1-Benzyl-3-phenyl-1H-pyrazol-5-amine serves as a scaffold for developing eco-friendly agrochemicals. This aligns with frequent searches on platforms like Google Scholar for "pyrazole-based agrochemicals" or "non-toxic pesticide alternatives."

In material science, the conjugated π-system of this compound has sparked interest in organic electronics. Its potential use in OLEDs (Organic Light-Emitting Diodes) or photovoltaic cells is under exploration, addressing the rising demand for energy-efficient technologies. Such applications resonate with trending queries like "organic semiconductors 2024" or "pyrazole materials for solar cells."

Safety and handling of 1-Benzyl-3-phenyl-1H-pyrazol-5-amine adhere to standard laboratory protocols. While not classified as hazardous, proper PPE (Personal Protective Equipment) is recommended during handling. Regulatory databases like REACH and PubChem provide updated toxicological profiles, ensuring compliance with global chemical safety standards.

Future research directions may focus on optimizing the compound’s bioavailability or exploring its catalytic applications. As AI-driven drug discovery gains traction, computational studies on CAS No. 3528-41-4 could accelerate its adoption in virtual screening pipelines. This intersects with popular search terms such as "AI in chemical synthesis" and "machine learning for molecular design."

In summary, 1-Benzyl-3-phenyl-1H-pyrazol-5-amine (3528-41-4) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from life sciences to advanced materials—underscore its value in contemporary research. For suppliers and researchers, understanding its properties and market trends is essential to leveraging its full potential.